Cas no 18792-01-3 (2,5-Dibromothiophene-3-carbonitrile)

• Product Name: 2,5-Dibromothiophene-3-carbonitrile
• CAS No: 18792-01-3
• MF: C₅HBr₂NS
• MW: 266.941138029099
• CID: 1090577
• PubChem ID: 17764639
• Update Time: 2025-04-23

2,5-Dibromothiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,5-Dibromothiophene-3-carbonitrile
• 3-Thiophenecarbonitrile, 2,5-dibromo-
• AKOS005166842
• C5HBr2NS
• 2,5-Dibromothiophene-3-carbonitrilato(2-)
• EN300-118300
• CS-0308388
• DTXSID50590885
• LUMVQVNVTYNDQS-UHFFFAOYSA-N
• SCHEMBL94557
• 18792-01-3

• Inchi： 1S/C5HBr2NS/c6-4-1-3(2-8)5(7)9-4/h1H
• InChI Key： LUMVQVNVTYNDQS-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=C(S1)Br

Computed Properties

• Exact Mass: 266.81760g/mol
• Monoisotopic Mass: 264.81965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 2.3±0.1 g/cm3
• Boiling Point: 299.5±40.0 °C at 760 mmHg
• Flash Point: 134.9±27.3 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2,5-Dibromothiophene-3-carbonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2,5-Dibromothiophene-3-carbonitrile

2,5-Dibromothiophene-3-carbonitrile: A Comprehensive Overview

2,5-Dibromothiophene-3-carbonitrile is a synthetic organic compound that belongs to the family of heterocyclic compounds. Its molecular structure features a thiophene ring with bromine substituents at positions 2 and 5, as well as a cyano group (-CN) attached to position 3. This unique combination of functional groups makes it an interesting molecule for various applications in synthetic chemistry, pharmaceuticals, and materials science.

The compound, also known by its CAS Registry Number CAS No 18792-01-3, has gained attention in recent years due to its potential as a building block for the synthesis of more complex molecules. Its versatility lies in the reactivity of its functional groups, which can undergo various reactions such as nucleophilic substitution, elimination, and coupling, enabling the construction of diverse chemical structures.

Recent studies have highlighted the role of dibromothiophene derivatives in drug discovery. These compounds have shown promising activity in cancer research, where they demonstrate selective cytotoxicity against certain cancer cell lines. Additionally, their ability to modulate key enzymes and receptors involved in disease pathways has positioned them as potential lead molecules for the development of therapeutic agents.

In the realm of materials science, 2,5-Dibromothiophene-3-carbonitrile has been explored for its application in the synthesis of conjugated polymers and organic electronics. The thiophene ring serves as a versatile platform for the incorporation of electron-withdrawing groups like bromine and cyano, which are crucial for achieving desired electronic properties in materials such as organic semiconductors and dyesensitized solar cells.

The synthesis of 2,5-Dibromothiophene-3-carbonitrile typically involves multi-step organic reactions. One common approach is the bromination of thiophene derivatives followed by cyano group introduction through nitrile chemistry. The choice of reaction conditions and reagents is critical to ensure high yields and purity, as impurities can significantly affect the downstream applications of the compound.

Recent advancements in green chemistry have also focused on optimizing the synthesis of 2,5-Dibromothiophene-3-carbonitrile. Researchers have explored catalytic methods and solvent-free reactions to minimize environmental impact while maintaining high efficiency. These efforts align with the growing demand for sustainable chemical manufacturing practices.

Beyond its synthetic applications, the compound has been studied for its potential in biomedical imaging. Its photophysical properties, including absorption and emission characteristics, make it a candidate for use in fluorescent probes and sensors. Such applications could extend to areas like biosensing, where the molecule's response to specific analytes can be monitored with high sensitivity.

Furthermore, 2,5-Dibromothiophene-3-carbonitrile has shown intriguing behavior in drug delivery systems. Its functional groups enable easy modification for the attachment of targeting ligands or biocompatible polymers, which can enhance its pharmacokinetics and bioavailability. This feature makes it a valuable component in the design of next-generation drug delivery platforms.

The compound's role in polymer chemistry is another area of active research. Its incorporation into polymer matrices has been investigated for applications in bioresorbable materials and sensors. The combination of its electronic properties with the structural integrity of polymers opens new avenues for innovative material designs.

In summary, 2,5-Dibromothiophene-3-carbonitrile is a multifaceted compound with wide-ranging applications in both the pharmaceutical and materials sciences. Its unique functional groups and versatile reactivity make it an invaluable tool for researchers seeking to advance drug discovery, organic electronics, and sustainable chemical synthesis.